Cas no 843614-94-8 (Ethyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2,3,3,3-tetrafluoropropanoate)
Ethyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2,3,3,3-tetrafluoropropanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2,3,3,3-tetrafluoropropanoate
- 843614-94-8
- ORTKGQBVLXUNMH-UHFFFAOYSA-N
- ethyl2-(8-bromo-1,3-difluorophenanthren-2-yl)-2,3,3,3-tetrafluoropropanoate
-
- Inchi: 1S/C19H11BrF6O2/c1-2-28-17(27)18(23,19(24,25)26)15-14(21)8-12-9-4-3-5-13(20)10(9)6-7-11(12)16(15)22/h3-8H,2H2,1H3
- InChI Key: ORTKGQBVLXUNMH-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2=C1C=CC1C(=C(C(=CC=12)F)C(C(=O)OCC)(C(F)(F)F)F)F
Computed Properties
- Exact Mass: 463.98466g/mol
- Monoisotopic Mass: 463.98466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 587
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 26.3Ų
Ethyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2,3,3,3-tetrafluoropropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019146263-1g |
Ethyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2,3,3,3-tetrafluoropropanoate |
843614-94-8 | 95% | 1g |
$721.14 | 2023-08-31 | |
| Chemenu | CM185719-1g |
ethyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2,3,3,3-tetrafluoropropanoate |
843614-94-8 | 95% | 1g |
$*** | 2023-05-29 | |
| Crysdot LLC | CD12026186-1g |
Ethyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2,3,3,3-tetrafluoropropanoate |
843614-94-8 | 95+% | 1g |
$880 | 2024-07-24 |
Ethyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2,3,3,3-tetrafluoropropanoate Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on Ethyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2,3,3,3-tetrafluoropropanoate
Comprehensive Overview of Ethyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2,3,3,3-tetrafluoropropanoate (CAS No. 843614-94-8)
Ethyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2,3,3,3-tetrafluoropropanoate (CAS No. 843614-94-8) is a highly specialized fluorinated organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and advanced synthetic applications. This compound, characterized by its unique bromophenanthrene core and tetrafluoropropanoate ester group, exhibits remarkable properties that make it a valuable intermediate in the development of novel pharmaceuticals, agrochemicals, and functional materials. Its molecular structure, featuring both halogenated and fluorinated moieties, contributes to its exceptional reactivity and stability under various conditions.
The synthesis of Ethyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2,3,3,3-tetrafluoropropanoate involves multi-step organic transformations, including halogenation, esterification, and fluorination reactions. Researchers have explored its potential as a building block for drug discovery, particularly in the design of kinase inhibitors and anticancer agents. The presence of the 8-bromo and 1,3-difluoro substituents on the phenanthrene ring enhances its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis.
In recent years, the demand for fluorinated compounds like Ethyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2,3,3,3-tetrafluoropropanoate has surged due to their applications in bioimaging and diagnostic agents. The compound's fluorescence properties and photostability make it a promising candidate for developing molecular probes and sensors. Additionally, its lipophilicity and metabolic stability are critical factors in optimizing drug-like properties, aligning with the pharmaceutical industry's focus on ADME (Absorption, Distribution, Metabolism, and Excretion) optimization.
From an environmental perspective, the compound's persistence and bioaccumulation potential are subjects of ongoing research. Scientists are investigating its degradation pathways and ecotoxicological effects to ensure sustainable use. This aligns with the growing consumer interest in green chemistry and sustainable synthesis, which are frequently searched topics in academic and industrial circles. The compound's role in catalysis and renewable energy applications further underscores its versatility.
In the realm of materials science, Ethyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2,3,3,3-tetrafluoropropanoate has been explored for its potential in organic electronics and optoelectronic devices. Its electron-withdrawing properties and conjugated system make it suitable for designing organic light-emitting diodes (OLEDs) and photovoltaic cells. These applications are particularly relevant given the global push toward renewable energy and energy-efficient technologies.
For researchers and industry professionals, understanding the spectroscopic data (NMR, IR, MS) and crystallographic features of this compound is essential. Recent advancements in computational chemistry have enabled molecular modeling and docking studies to predict its interactions with biological targets, a topic frequently queried in AI-driven drug discovery platforms. The compound's structure-activity relationships (SAR) are also a focal point for optimizing its efficacy in various applications.
In conclusion, Ethyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2,3,3,3-tetrafluoropropanoate (CAS No. 843614-94-8) represents a cutting-edge example of how fluorinated and halogenated compounds can drive innovation across multiple disciplines. Its applications in pharmaceuticals, materials science, and environmental research highlight its multifaceted utility, making it a subject of enduring interest in both academic and industrial settings.
843614-94-8 (Ethyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2,3,3,3-tetrafluoropropanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)